2-[2-(Dimethylamino)phenyl]acetonitrile

• IUPAC Name: 2-[2-(dimethylamino)phenyl]acetonitrile
• InChI: InChI=1S/C10H12N2/c1-12(2)10-6-4-3-5-9(10)7-8-11/h3-6H,7H2,1-2H3
• InChI Key: ZAUZKWFIZISABW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC=C1CC#N
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• CAS RN: 1000512-16-2

Description

“2-[2-(Dimethylamino)phenyl]acetonitrile” is a chemical compound with the molecular formula C10H12N2. It has a molecular weight of 160.22. It is a liquid at room temperature.

Synthesis Analysis

This compound is used in research and development. It has been used in the synthesis of α-dimethylamino-β-oxonitriles.

Molecular Structure Analysis

The IUPAC name for this compound is [2-(dimethylamino)phenyl]acetonitrile. The InChI code for this compound is 1S/C10H12N2/c1-12(2)10-6-4-3-5-9(10)7-8-11/h3-6H,7H2,1-2H3.

Chemical Reactions Analysis

This compound has an amine and nitrile group. Amines are chemical bases. They neutralize acids to form salts plus water. These acid-base reactions are exothermic. Nitriles may polymerize in the presence of metals and some metal compounds. They are incompatible with acids; mixing nitriles with strong oxidizing acids can lead to extremely violent reactions.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Synthesis and Anticancer Activity

A study by Sa̧czewski et al. (2006) explored the synthesis of novel 2,4-diamino-1,3,5-triazine derivatives, including 2-(4,6-diamino-1,3,5-triazin-2-yl)-2-{[4-(dimethylamino)-phenyl]imino}acetonitriles, for anticancer activity. One compound exhibited significant activity against the melanoma MALME-3 M cell line, highlighting potential therapeutic applications (Sa̧czewski et al., 2006).

Reaction Mechanisms and Structural Analysis

Seckinger (1980) investigated the reaction between Bis(dimethylamino)acetonitrile and phenylisocyanate, leading to the formation of imidazolidinedione, as confirmed by X-ray structure analysis. This study provides insight into reaction mechanisms involving dimethylamino substituted compounds (Seckinger, 1980).

Fluorescent Anion Receptors

Wu et al. (2002) reported the synthesis of a neutral receptor, N-p-(dimethylamino)benzamido-N'-phenylthiourea, showing dual fluorescence in acetonitrile with high sensitivity and selectivity toward AcO-. This receptor's unique properties make it useful for sensing applications (Wu et al., 2002).

Catalysis and Synthesis

Molleti and Yadav (2017) developed a potassium-promoted lanthanum-magnesium oxide catalyst for the selective mono-methylation of phenylacetonitrile, demonstrating its utility in synthesizing non-steroidal anti-inflammatory drug precursors (Molleti & Yadav, 2017).

Amyloid Fibril Binding

Kitts and Bout (2010) explored the binding of 2-[4′-(dimethylamino)phenyl]-benzothiazole to insulin amyloid fibrils, revealing its potential as a fluorescent marker for amyloid samples, superior to thioflavin T (Kitts & Bout, 2010).

Safety and Hazards

This compound is classified as highly flammable and toxic. It may be fatal if inhaled, ingested, or absorbed through the skin. It can cause irritation or burns to the skin and eyes. It can also produce irritating, corrosive, and/or toxic gases when on fire.